Cas no 1260827-11-9 (Methyl 4-ethyl-1H-pyrrole-3-carboxylate)

• Product Name: Methyl 4-ethyl-1H-pyrrole-3-carboxylate
• CAS No: 1260827-11-9
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 1028662
• PubChem ID: 53419689
• Update Time: 2025-08-03

Methyl 4-ethyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-ethyl-1H-pyrrole-3-carboxylate
• SB62943
• SCHEMBL1156440
• UNZOBACLACMSCV-UHFFFAOYSA-N
• METHYL4-ETHYL-1H-PYRROLE-3-CARBOXYLATE
• G11896
• 4-ethyl-1H-pyrrole-3-carboxylic acid methyl ester
• DTXSID20697532
• DB-358296
• 1H-Pyrrole-3-carboxylic acid, 4-ethyl-, methyl ester
• 1260827-11-9

• MDL： MFCD11875848
• Inchi： 1S/C8H11NO2/c1-3-6-4-9-5-7(6)8(10)11-2/h4-5,9H,3H2,1-2H3
• InChI Key： UNZOBACLACMSCV-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CNC=C1CC)=O

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.1Ų

Additional information on Methyl 4-ethyl-1H-pyrrole-3-carboxylate

Comprehensive Guide to Methyl 4-ethyl-1H-pyrrole-3-carboxylate (CAS No. 1260827-11-9): Properties, Applications, and Innovations

Methyl 4-ethyl-1H-pyrrole-3-carboxylate (CAS No. 1260827-11-9) is a specialized organic compound belonging to the pyrrole carboxylate family. With its unique molecular structure, this compound has garnered significant attention in pharmaceutical research, agrochemical development, and material science. The 4-ethyl-1H-pyrrole-3-carboxylate moiety serves as a versatile building block for synthesizing complex molecules, making it invaluable in modern chemistry.

Recent advancements in heterocyclic chemistry have highlighted the importance of pyrrole derivatives like Methyl 4-ethyl-1H-pyrrole-3-carboxylate. Researchers are particularly interested in its potential as a precursor for drug discovery, especially in targeting neurological and metabolic disorders. The compound's ester functional group enhances its reactivity, enabling diverse synthetic pathways—a topic frequently searched in academic databases and AI-driven research tools.

From an industrial perspective, CAS 1260827-11-9 is explored for its role in developing advanced materials, such as organic semiconductors and conductive polymers. Its electron-rich pyrrole ring contributes to charge transport properties, aligning with the growing demand for sustainable electronics. This application resonates with trending searches on "green chemistry" and "biodegradable materials," reflecting broader environmental concerns.

Analytical studies of Methyl 4-ethyl-1H-pyrrole-3-carboxylate emphasize its stability under controlled conditions, with HPLC and NMR data confirming high purity (>98%). Such specifications are critical for laboratories requiring precise intermediates—a common query among synthetic chemists optimizing reaction yields. The compound’s solubility profile (e.g., in DMSO or methanol) further expands its utility in cross-coupling reactions, a hot topic in catalysis forums.

Innovations in scalable synthesis methods for pyrrole-3-carboxylate esters have reduced production costs, addressing a key industry challenge. Patent filings reveal novel catalytic systems to improve the efficiency of deriving 1260827-11-9 from renewable feedstocks—an angle that intersects with circular economy trends. These developments are often highlighted in SEO-optimized content targeting "cost-effective heterocycle synthesis."

Safety profiles of Methyl 4-ethyl-1H-pyrrole-3-carboxylate adhere to standard laboratory protocols, with no significant hazards reported under normal handling. This distinguishes it from more regulated compounds, making it a preferred choice for academic and industrial R&D. FAQs about its storage (e.g., inert atmosphere recommendations) and compatibility with common reagents are frequently addressed in chemical supplier blogs.

Future research directions for CAS 1260827-11-9 include exploring its bioactivity in medicinal chemistry, particularly as a scaffold for kinase inhibitors. Such applications align with rising interest in "targeted cancer therapies" and "personalized medicine." Collaborative studies between computational chemists and experimentalists aim to predict new derivatives using AI-based molecular modeling—a convergence point for high-traffic scientific keywords.